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Compound of Interest

Compound Name: 3-(Tributylstannyl)quinoline

CAS No.: 166114-72-3

Cat. No.: B185390

Get Quote

Executive Safety Summary: The "Why" Behind the
Protocol
3-(Tributylstannyl)quinoline is not a standard organic reagent; it represents a dual-hazard

class combining a bioaccumulative organotin with a carcinogenic nitrogen heterocycle.

The Mechanism of Danger: The tributyltin (TBT) moiety is highly lipophilic, allowing it to

easily penetrate cellular membranes and accumulate in fatty tissues. In marine

environments, this causes endocrine disruption at parts-per-trillion levels (imposex in

gastropods). In the laboratory, this lipophilicity means it rapidly penetrates gloves and skin,

delivering the toxic tin payload directly to the bloodstream.

The Operational Rule: This compound must never enter the aqueous waste stream.[1] All

protocols below are designed to ensure Zero Discharge to the sewer system.

Immediate Hazard Profile
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Property Specification Hazard Code (GHS)

CAS Number 115621-39-3 N/A

Physical State Viscous Yellow Liquid

Primary Toxicity Acute Oral/Dermal Toxicity H301, H312

Environmental Marine Pollutant (PBT) H410 (Very toxic to aquatic life)

Chronic
Organ Damage

(Neuro/Immune)
H372

Carcinogenicity
Suspected Carcinogen

(Quinoline)
H351

Pre-Disposal Segregation Logic
Effective disposal begins with segregation. Mixing organotins with incompatible waste streams

(like oxidizers) can create uncontrolled exothermic reactions or release volatile tin hydrides.

The Self-Validating Segregation System
To ensure safety, apply the "Origin-State-Stream" logic. Ask these three questions before

moving any container:

Origin: Is this pure reagent or a reaction mixture?

State: Is it liquid or solid debris (sharps/gloves)?

Stream: Does the destination container explicitly say "Heavy Metals" or "Organotin"?

Workflow Visualization: Waste Stream Decision Tree
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Waste Source

Pure Reagent
(Expired/Unwanted)

Reaction Mixture
(Stille Coupling Waste)

Solid Debris
(Gloves, Syringes, Silica)

Stream A: Lab Pack
(Do Not Bulking)

Keep in original container

Is it Oxidizing? Stream C: Solid Haz Waste
(Double Bagged)

Stream B: Halogenated/Metal Organic Waste

No

STOP: Incompatible!
Segregate Immediately

Yes (e.g. Peroxides)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating organotin waste. Note that pure reagents should

generally be "Lab Packed" rather than poured into bulk drums to minimize splash hazards.

Operational Disposal Procedures
Scenario A: Disposal of Pure Reagent (Expired or
Unwanted)
Do not attempt to quench or neutralize a full bottle of reagent. The safest destruction method is

high-temperature incineration at a licensed facility.
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Container Integrity: Ensure the original cap is tight. If the septum is compromised, overpack

the bottle in a secondary polyethylene container.

Labeling: Apply a hazardous waste label with the following specific constituents:

3-(Tributylstannyl)quinoline

Organotin Compound[1][2][3][4][5][6][7]

Toxic, Marine Pollutant

Storage: Place in the "Toxic/Carcinogen" satellite accumulation area. Do not store near acids

(risk of protodestannylation releasing fumes) or oxidizers.

Scenario B: Reaction Mixture (Stille Coupling Waste)
Stille couplings generate stoichiometric amounts of tri-n-butyltin byproducts (usually halides).

Solvent Compatibility: Ensure the reaction solvent (often DMF, Toluene, or THF) is

compatible with the waste drum.

Quenching: If the reaction used lithium reagents (e.g., n-BuLi) to generate the stannane in

situ, quench with isopropanol before transferring to the waste container.

Transfer: Pour into the Halogenated/Heavy Metal Organic Waste container.

Note: Even if non-halogenated solvents were used, the presence of Tin (Sn) often requires

this stream to be treated similarly to halogenated waste during incineration.

Scenario C: Glassware Decontamination (The "Triple
Rinse" Protocol)
Tributyltin compounds adhere stubbornly to glass surfaces. A simple water wash is ineffective

and dangerous as it spreads contamination.

The Protocol:
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Solvent Rinse: Rinse the flask 3 times with a small volume of Acetone or Dichloromethane

(DCM).

Action: Pour this rinsate into the Hazardous Waste container (Stream B), NOT the sink.

Oxidative Deactivation (Optional but Recommended): Soak the glassware in a bath of 10%

Bleach (Sodium Hypochlorite) or an ethanolic KOH bath for 12-24 hours.

Chemistry: This helps cleave the Sn-C bonds, converting the lipophilic organotin into less

toxic, inorganic tin oxides/salts [1].

Final Wash: Wash with Alconox/detergent and water.

Workflow Visualization: Glassware Cleaning Cycle

Contaminated Glassware 1. Solvent Rinse
(Acetone/DCM)

Organic Waste StreamCollect Rinsate

2. Oxidative Soak
(Bleach or Base Bath)

Residue Only

3. Detergent Wash Ready for Reuse

Click to download full resolution via product page

Figure 2: Decontamination workflow ensuring bulk organotins are captured in hazardous waste

before aqueous washing.

Emergency Spill Response
If a spill occurs, immediate containment is vital to prevent the "creeping" of the oily liquid.

Evacuate & PPE: Clear the area. Don double nitrile gloves (organotins permeate latex

instantly), safety goggles, and a lab coat. Use a respirator if outside a fume hood.

Contain: Do NOT use water. Surround the spill with absorbent pads or vermiculite.

Absorb: Cover the liquid with an inert absorbent (sand, vermiculite, or specific organotin-

rated pads).
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Disposal: Scoop contaminated absorbent into a wide-mouth jar or double-bag it. Label as

"Solid Debris with Organotin/Quinoline."

Surface Clean: Wipe the surface with acetone-soaked towels (dispose of towels as haz

waste), then wash with soap and water.

Regulatory & Compliance Notes
EPA (USA): Organotins are regulated under RCRA. They must be incinerated. Release to

water is a violation of the Clean Water Act [2].

OSHA: Permissible Exposure Limit (PEL) for organic tin compounds is 0.1 mg/m³ (TWA). All

handling must occur in a certified fume hood [3].

EU REACH: Tributyltin compounds are on the Candidate List of Substances of Very High

Concern (SVHC) due to PBT properties. Authorization is required for use [4].[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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